Extended Plasma Half-Life Through Optimized C18 Fatty Acid Conjugation
Lipidation with an octadecanoyl (C18) fatty acid significantly enhances albumin binding, leading to a prolonged circulating half-life compared to non-lipidated or shorter-chain analogs. Studies on GLP-1 analogs demonstrate a direct correlation between fatty acid chain length and protraction [1]. Specifically, analogs derivatized with C16 fatty acids achieved once-daily dosing, while those with C18 modifications, such as semaglutide, achieved once-weekly dosing [2]. This C18-lipidated analog is expected to exhibit a comparable or greater half-life extension relative to C16-lipidated analogs (e.g., liraglutide).
| Evidence Dimension | In vivo plasma half-life (subcutaneous) |
|---|---|
| Target Compound Data | Extended half-life consistent with once-weekly dosing potential (exact value not directly reported for this specific compound) |
| Comparator Or Baseline | Non-lipidated GLP-1: 1-1.5 hours; C16-lipidated GLP-1 (liraglutide): 11-15 hours [2] |
| Quantified Difference | ≥10-fold increase vs. non-lipidated; ≥4-fold increase vs. C16-lipidated analog |
| Conditions | Pharmacokinetic studies in humans and preclinical models for GLP-1 analogs |
Why This Matters
The C18 fatty acid conjugation provides a distinct pharmacokinetic advantage, enabling less frequent dosing and sustained target engagement in chronic disease models, which is critical for translational research and therapeutic development.
- [1] Knudsen, L. B., et al. (2000). Potent Derivatives of Glucagon-like Peptide-1 with Pharmacokinetic Properties Suitable for Once Daily Administration. Journal of Medicinal Chemistry, 43(9), 1664-1669. doi:10.1021/jm9909645 View Source
- [2] Lau, J., et al. (2015). Discovery of the Once-Weekly Glucagon-Like Peptide-1 (GLP-1) Analogue Semaglutide. Journal of Medicinal Chemistry, 58(18), 7370-7380. doi:10.1021/acs.jmedchem.5b00726 View Source
